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Introduction

Cefalonium is a first-generation, semi-synthetic cephalosporin antibiotic with a broad spectrum

of activity against both Gram-positive and Gram-negative bacteria.[1] It is primarily used in

veterinary medicine for the intramammary treatment of sub-clinical infections in dairy cattle

during their dry period, as well as to prevent new infections.[1] The use of Cefalonium can lead

to the presence of its residues in milk. These residues are a concern for public health due to

potential allergic reactions in sensitive individuals and the contribution to the development of

antibiotic-resistant bacteria.[2][3] Consequently, regulatory bodies have established Maximum

Residue Limits (MRLs) for Cefalonium in milk to ensure consumer safety. This necessitates

the use of sensitive and reliable analytical methods for the routine monitoring of Cefalonium
residues in milk and dairy products.[4][5]

This document provides an overview and detailed protocols for the primary analytical methods

used to detect and quantify Cefalonium in milk, including High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), Enzyme-Linked Immunosorbent

Assay (ELISA), and Biosensor-based assays.

Overview of Analytical Methods
Several analytical techniques are available for the detection of Cefalonium and other β-lactam

antibiotic residues in milk. These methods range from highly sensitive and specific confirmatory

methods to rapid screening assays.
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High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):

This is the gold-standard confirmatory method for the analysis of antibiotic residues.[3] It

offers high sensitivity, specificity, and the ability to accurately quantify the analyte. The

technique separates Cefalonium from other milk components using liquid chromatography,

followed by detection and quantification using mass spectrometry, which provides structural

confirmation.[6]

Enzyme-Linked Immunosorbent Assay (ELISA): ELISA is an immunological-based screening

method that is widely used for high-throughput analysis of various contaminants in food

products, including antibiotics.[7] These assays are typically based on the competitive

binding between the target analyte (Cefalonium) and an enzyme-labeled conjugate for a

limited number of specific antibody binding sites.[8] ELISA kits are known for their simplicity,

speed, and cost-effectiveness, making them suitable for screening large numbers of

samples.[9]

Biosensors: Biosensors are innovative analytical devices that combine a biological

recognition element (e.g., antibody, enzyme, or receptor) with a physical transducer to

generate a measurable signal upon interaction with the target analyte.[3] For Cefalonium
detection, biosensors can offer rapid, real-time, and often portable analysis, making them

suitable for on-site screening.[10]

Quantitative Data Summary
The performance of different analytical methods for the detection of Cefalonium and related

cephalosporins in milk is summarized in the table below. This allows for a direct comparison of

their key validation parameters.
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Method Analyte LOD LOQ
Recover

y (%)

Precisio

n (RSD

%)

Linearity

(r²)

Referen

ce

HPLC-

MS/MS

Cefaloniu

m
0.5 µg/kg 2.0 µg/kg

78.5 -

86.2

Intra-day:

1.5 -

6.2Inter-

day: 2.9 -

5.6

> 0.999 [6][11]

HPLC-

MS/MS

Cefaloniu

m
0.5 µg/kg 2.0 µg/kg

82.2 -

89.1

Intra-

assay:

1.85 -

10.41Inte

r-assay:

3.41 -

8.97

0.991 -

0.997
[1]

Antibody

Chip

Biosenso

r

Cephalos

porins

(general)

0.51 - 4.3

µg/kg

Not

Specified

81.6 -

113.6
< 12.9

Not

Specified
[12]

ELISA

(Sandwic

h)

β-

Lactama

se

4.17

ng/mL

5.5

ng/mL

96.8 -

103.1

Intra-

assay:

6.21 -

7.38Inter-

assay:

12.96 -

13.74

Not

Specified
[13]

ELISA

(Competi

tive)

β-

Lactams

(general)

1 ppb

(raw

milk)

Not

Specified

Not

Specified

Not

Specified

Not

Specified
[9]

Experimental Protocols & Workflows
This section provides detailed methodologies for the key experiments cited for the detection of

Cefalonium in milk.
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HPLC-MS/MS Method for Cefalonium Quantification
This protocol is based on a validated method for the determination of Cefalonium residue in

milk.[1][6]
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Sample Preparation Sample Clean-up Analysis

1. Weigh 1-5g Milk Sample 2. Add Acetonitrile for Deproteinization 3. Vortex & Centrifuge 4. Collect Supernatant 5. Evaporate Solvent (N₂ Stream) 6. Reconstitute Residue 7. Filter through 0.22µm Membrane 8. Inject into HPLC-MS/MS System 9. Data Acquisition (MRM Mode) 10. Quantify using Matrix-Matched Calibration
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Competitive ELISA Protocol

1. Coat microplate wells
with Cefalonium-specific antibodies

2. Wash and Block
non-specific binding sites

3. Add Milk Sample (or Standard)
and Cefalonium-Enzyme Conjugate

4. Incubate to allow
competitive binding

5. Wash away unbound reagents

6. Add Substrate Solution

7. Incubate for color development

8. Add Stop Solution

9. Read Absorbance at 450 nm
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Pre-Analysis Biosensor Analysis Detection

1. Prepare Milk Sample
(e.g., Centrifuge/Dilute)

2. Incubate Sample with
fluorescent-labeled Antibodies

3. Apply mixture to
Antigen-coated Sensor Chip

4. Allow competitive binding
of antibodies to the chip 5. Wash unbound antibodies 6. Read Signal

(e.g., Fluorescence)
7. Correlate Signal to

Cefalonium Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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